Cas no 2165792-61-8 ((2S,4S)-N-Boc-4-methyl-pipecolinic acid)

• Product Name: (2S,4S)-N-Boc-4-methyl-pipecolinic acid
• CAS No: 2165792-61-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD30735860
• CID: 4771345
• Update Time: 2026-02-26

(2S,4S)-N-Boc-4-methyl-pipecolinic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-N-Boc-4-methyl-pipecolinic acid
• SB35450
• 4beta-Methylpiperidine-1,2alpha-dicarboxylic acid 1-tert-butyl ester
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-methylpiperidine-2-carboxylic acid
• Trans-1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid

• MDL： MFCD30735860
• Inchi： 1S/C12H21NO4/c1-8-5-6-13(9(7-8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m0/s1
• InChI Key： LTNNUMKAWAGPIS-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C)C[C@H]1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Additional information on (2S,4S)-N-Boc-4-methyl-pipecolinic acid

Introduction to (2S,4S)-N-Boc-4-methyl-pipecolinic Acid (CAS No. 2165792-61-8)

(2S,4S)-N-Boc-4-methyl-pipecolinic acid) is a significant compound in the field of pharmaceutical chemistry and biochemistry, widely recognized for its utility in the synthesis of chiral intermediates and active pharmaceutical ingredients (APIs). With a CAS number of 2165792-61-8, this compound has garnered attention due to its structural complexity and its role in developing innovative therapeutic agents.

The molecular structure of (2S,4S)-N-Boc-4-methyl-pipecolinic acid) features a Boc (tert-butoxycarbonyl) protected amine group and a methyl-substituted pipecolic acid backbone. This configuration makes it a valuable building block for constructing enantiomerically pure compounds, which are crucial in drug development. The stereochemistry at the 2S and 4S positions contributes to its unique chemical properties, enabling its use in asymmetric synthesis and catalysis.

In recent years, there has been a growing interest in the development of stereoselective drugs due to their improved efficacy and reduced side effects compared to racemic mixtures. (2S,4S)-N-Boc-4-methyl-pipecolinic acid) plays a pivotal role in this area by serving as a precursor for synthesizing various chiral drugs. For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics.

One of the most compelling applications of (2S,4S)-N-Boc-4-methyl-pipecolinic acid) is in the field of protease inhibition. Proteases are enzymes that play critical roles in numerous biological processes, including inflammation and cancer. By designing molecules that specifically target these enzymes, researchers have developed potent inhibitors that can modulate disease pathways. The Boc-protected amine group in (2S,4S)-N-Boc-4-methyl-pipecolinic acid) allows for selective modification and functionalization, making it an ideal candidate for generating protease inhibitors with high selectivity and affinity.

Recent advancements in computational chemistry have further enhanced the utility of (2S,4S)-N-Boc-4-methyl-pipecolinic acid). Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of novel drug candidates. These studies have demonstrated that the stereochemistry of (2S,4S)-N-Boc-4-methyl-pipecolinic acid) significantly influences its binding affinity and pharmacokinetic properties.

The synthesis of (2S,4S)-N-Boc-4-methyl-pipecolinic acid) involves multi-step organic transformations that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is essential for pharmaceutical applications. Recent innovations in asymmetric synthesis have made it possible to produce large quantities of this compound with minimal racemization, thereby facilitating its use in industrial-scale drug manufacturing.

In addition to its role in drug development, (2S,4S)-N-Boc-4-methyl-pipecolinic acid) has found applications in agrochemicals and material science. Its structural features make it a suitable candidate for designing novel pesticides and polymers with enhanced performance characteristics. Researchers are exploring its potential as a precursor for biodegradable polymers that could replace traditional petrochemical-based materials.

The growing demand for enantiomerically pure compounds has driven advancements in synthetic methodologies for (2S,4S)-N-Boc-4-methyl-pipecolinic acid). Continuous flow chemistry and biocatalysis are among the emerging technologies that have shown promise in improving yield and reducing environmental impact. These innovations align with the broader goal of sustainable chemistry, which aims to minimize waste and energy consumption while maximizing efficiency.

Economic considerations also play a significant role in the production and utilization of (2S,4S)-N-Boc-4-methyl-pipecolinic acid). The compound is increasingly being sourced from specialty chemical manufacturers who specialize in high-value chiral intermediates. As demand grows, economies of scale are expected to reduce costs, making it more accessible for academic research and industrial applications.

The future prospects for (2S,4S)-N-Boc-4-methyl-pipecolinic acid) are promising, with ongoing research uncovering new applications and synthetic strategies. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society. By leveraging cutting-edge technologies and innovative approaches, researchers can harness the full potential of this versatile compound.